Cas no 1816271-94-9 (O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate)

• Product Name: O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate
• CAS No: 1816271-94-9
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 5267078
• PubChem ID: 91864702
• Update Time: 2025-08-05

O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[4,3-c]pyridine-3,5-dicarboxylic acid, 1,4,6,7-tetrahydro-7-methyl-, 5-(1,1-dimethylethyl) 3-ethyl ester
• 5-tert-Butyl 3-ethyl 7-methyl-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-3,5(4H)-dicarboxylate
• 5-(tert-Butyl) 3-ethyl 7-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-3,5-dicarboxylate
• O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate
• F70493
• SCHEMBL20067473
• 5-tert-butyl 3-ethyl 7-methyl-1h,4h,5h,6h,7h-pyrazolo[4,3-c]pyridine-3,5-dicarboxylate
• DB-413251
• CS-0492219
• 5-O-tert-butyl 3-O-ethyl 7-methyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate
• 1816271-94-9
• 5-(tert-Butyl) 3-ethyl 7-methyl-2,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-3,5-dicarboxylate
• O5-t-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyraZolo[4,3-c]pyridine-3,5-dicarboxylate
• MFCD31926379
• 5-tert-Butyl3-ethyl7-methyl-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-3,5(4H)-dicarboxylate

• Inchi： 1S/C15H23N3O4/c1-6-21-13(19)12-10-8-18(14(20)22-15(3,4)5)7-9(2)11(10)16-17-12/h9H,6-8H2,1-5H3,(H,16,17)
• InChI Key： RPWHZIPYPPDGDY-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC(C)C2NN=C(C(OCC)=O)C1=2

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.5Ų

Additional information on O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate

Introduction to O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate (CAS No. 1816271-94-9)

The compound O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate, identified by its CAS number 1816271-94-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functionalized side chains, making it a compound of considerable interest for researchers exploring novel pharmacological pathways. The presence of multiple substituents—such as the tert-butyl and ethyl groups—along with the tetrahydropyrazolo[4,3-c]pyridine core, suggests potential interactions with biological targets that could yield therapeutic benefits.

Recent studies have highlighted the importance of tetrahydropyrazolo[4,3-c]pyridine scaffolds in drug discovery due to their ability to modulate various biological processes. The modifications introduced in this compound, such as the 7-methyl substituent and the 3,5-dicarboxylate functionality, are strategically designed to enhance binding affinity and selectivity. These features align with current trends in medicinal chemistry aimed at developing molecules with improved pharmacokinetic profiles and reduced side effects.

The dicarboxylate moiety in particular is noteworthy, as it can participate in multiple hydrogen bonding interactions with biological targets. This property is particularly valuable in designing inhibitors or modulators of enzymes and receptors involved in metabolic and inflammatory pathways. For instance, derivatives of this class have shown promise in preclinical studies as potential candidates for treating conditions related to dysregulated enzyme activity.

Moreover, the tert-butyl group serves as a steric shield, protecting critical pharmacophoric residues from unwanted interactions while enhancing solubility and metabolic stability. This balance between steric hindrance and functional group compatibility is a hallmark of modern drug design strategies. The combination of these features makes O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate a versatile scaffold for further derivatization and optimization.

In the context of contemporary pharmaceutical research, this compound exemplifies the integration of computational modeling and experimental validation. High-throughput screening (HTS) data suggest that analogs of this structure may interact with targets such as kinases and transcription factors. The methyl group at position 7 further fine-tunes the electronic properties of the heterocycle, influencing its binding mode and efficacy. Such subtleties are critical for achieving high-affinity interactions without compromising selectivity.

One particularly exciting application area is the exploration of this compound as a precursor for kinase inhibitors. Kinases are integral to numerous signaling pathways involved in cancer progression and inflammatory diseases. By leveraging the unique structural features of tetrahydropyrazolo[4,3-c]pyridine, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity while sparing normal cellular processes. The dicarboxylate group’s ability to engage deep within the active site cleft makes it an attractive feature for designing potent inhibitors.

Another emerging area involves using this scaffold to modulate G protein-coupled receptors (GPCRs). GPCRs are implicated in a wide range of physiological functions and are among the most targeted classes of proteins in drug development. The rigid core structure of tetrahydropyrazolo[4,3-c]pyridine provides a stable framework that can be modified to interact with specific GPCR binding pockets. Early computational studies indicate that derivatives of this compound may exhibit high affinity for certain GPCRs without cross-interaction with other receptor families.

The synthetic route to O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate also reflects contemporary advancements in organic synthesis. The use of transition metal catalysis and asymmetric methodologies allows for efficient construction of complex heterocycles while maintaining high enantioselectivity. This approach not only accelerates the discovery process but also enables the preparation of enantiomerically pure compounds essential for pharmacological evaluation.

From a computational chemistry perspective, molecular dynamics (MD) simulations have been employed to understand how this compound behaves within biological environments. These simulations reveal insights into its conformational flexibility and potential binding modes with biological targets. By integrating such data with experimental results from enzyme assays and cell-based assays, researchers can refine their understanding of how structural modifications influence activity.

The future prospects for this compound are promising given its versatile scaffold and multiple functional handles. Researchers are exploring its potential as a lead molecule for further optimization through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). The availability of crystal structures for related compounds has further accelerated these efforts by providing detailed insights into binding interactions at an atomic level.

In summary,O5-tert-butyl O3-ethyl 7-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3,5-dicarboxylate (CAS No. 1816271-94) stands out as a structurally sophisticated molecule with significant potential in medicinal chemistry. Its unique combination of substituents—such as the tert-butyl, ethyl, and dicarboxylate groups"—along with its rigid heterocyclic core—make it an attractive scaffold for developing novel therapeutic agents targeting key biological pathways involved in human health and disease.